![molecular formula C13H16O2 B2495754 4,4,5,7-Tetramethylchroman-2-one CAS No. 40662-14-4](/img/structure/B2495754.png)
4,4,5,7-Tetramethylchroman-2-one
Overview
Description
4,4,5,7-Tetramethylchroman-2-one, commonly known as Trolox, is a water-soluble analog of vitamin E. It is a potent antioxidant that has been widely used in scientific research to investigate the effects of oxidative stress on biological systems. Trolox is a versatile compound that has been used in a variety of applications, including cell culture, animal models, and human studies.
properties
IUPAC Name |
4,4,5,7-tetramethyl-3H-chromen-2-one | |
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InChI |
InChI=1S/C13H16O2/c1-8-5-9(2)12-10(6-8)15-11(14)7-13(12,3)4/h5-6H,7H2,1-4H3 | |
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InChI Key |
SZFAEJMEHIBRMS-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=CC(=C2C(=C1)OC(=O)CC2(C)C)C | |
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Molecular Formula |
C13H16O2 | |
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DSSTOX Substance ID |
DTXSID001017173 | |
Record name | 4,4,5,7-Tetramethylchroman-2-One | |
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Molecular Weight |
204.26 g/mol | |
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CAS RN |
40662-14-4 | |
Record name | 4,4,5,7-Tetramethylchroman-2-One | |
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